Cas no 388-82-9 (2,2'-Difluorobiphenyl)

2,2'-Difluorobiphenyl structure
2,2'-Difluorobiphenyl structure
Product Name:2,2'-Difluorobiphenyl
CAS No:388-82-9
MF:C12H8F2
MW:190.188730239868
MDL:MFCD00017910
CID:313402
PubChem ID:24877980
Update Time:2025-04-19

2,2'-Difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,2'-difluoro-
    • 1-fluoro-2-(2-fluorophenyl)benzene
    • 2,2′-Difluorobiphenyl
    • 2,2′-Difluorobiphenyl solution
    • 2,2-Difluorobiphenyl
    • 2,2'-Difluorobiphenyl Solution
    • 2,2'-Difluorobiphenyl
    • 2,2'-Difluorodiphenyl
    • o,o'-Difluorobiphenyl
    • MFCD00017910
    • 1-fluoro-2-(2-fluorophenyl)-benzene
    • NQ5S46N6ZC
    • PXFIPIAXFGAEMJ-UHFFFAOYSA-N
    • 2,2'-Difluorobiphenyl, 98%
    • EINECS 206-863-1
    • ZINCPEROXIDE
    • Biphenyl, 2,2'-difluoro
    • 2,2'-Difluoro-1,1'-biphenyl
    • AI3-52652
    • SCHEMBL197834
    • 2,2'-Difluorobiphenyl, analytical standard
    • FT-0609235
    • BB 0258984
    • 1,1'-Biphenyl, 2,2'-difluoro-
    • 2,2'-Difluoro-1,1'-biphenyl #
    • UNII-NQ5S46N6ZC
    • 388-82-9
    • 2,2'-Difluorobiphenyl (PFB 4)
    • CS-0060067
    • DTXSID70192067
    • 2,2'-Difluorobiphenyl (PFB 4) 2000 microg/mL in Methyl-tert-butyl ether
    • NS00041777
    • 2,2/'-Difluorobiphenyl
    • AKOS015890250
    • 1-Fluoro-2-(2-fluorophenyl)benzene;
    • DB-019614
    • 2,2''-Difluorobiphenyl
    • DTXCID80114558
    • 2,2 inverted exclamation marka-Difluorobiphenyl
    • MDL: MFCD00017910
    • Inchi: 1S/C12H8F2/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H
    • InChI Key: PXFIPIAXFGAEMJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C=CC=CC=1F

Computed Properties

  • Exact Mass: 190.05900
  • Monoisotopic Mass: 190.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.3935 g/cm3 (20 ºC)
  • Melting Point: 117-121 °C (lit.)
  • Boiling Point: 244.8±15.0 ºC (760 Torr),
  • Flash Point: 83.6±8.3 ºC,
  • Refractive Index: 1.713
  • Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 3.63180
  • Solubility: Not determined

2,2'-Difluorobiphenyl Security Information

2,2'-Difluorobiphenyl Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,2'-Difluorobiphenyl Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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TRC
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2,2'-Difluorobiphenyl Production Method

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